Cas no 14500-58-4 (Benzene, 1-(1-chloro-1-methylethyl)-4-nitro-)

• Product Name: Benzene, 1-(1-chloro-1-methylethyl)-4-nitro-
• CAS No: 14500-58-4
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 1318262
• PubChem ID: 12539831
• Update Time: 2025-04-20

Benzene, 1-(1-chloro-1-methylethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-chloro-1-methylethyl)-4-nitro-
• 1-(2-chloropropan-2-yl)-4-nitrobenzene
• SCHEMBL677900
• p-nitrocumyl chloride
• DTXSID30501792
• 14500-58-4

• Inchi： 1S/C9H10ClNO2/c1-9(2,10)7-3-5-8(6-4-7)11(12)13/h3-6H,1-2H3
• InChI Key： WZDVAXOJQKDXMD-UHFFFAOYSA-N
• SMILES： ClC(C)(C)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.0401
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14